Cas no 2228442-28-0 (3-(2,5-dimethylthiophen-3-yl)azetidin-3-ol)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)azetidin-3-ol
• CAS No: 2228442-28-0
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5928403
• PubChem ID: 165973126
• Update Time: 2025-05-24

3-(2,5-dimethylthiophen-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)azetidin-3-ol
• 2228442-28-0
• EN300-1751817

• Inchi： 1S/C9H13NOS/c1-6-3-8(7(2)12-6)9(11)4-10-5-9/h3,10-11H,4-5H2,1-2H3
• InChI Key： GEAYJEHLRFCIHJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1(CNC1)O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)azetidin-3-ol

3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-ol: A Comprehensive Overview

3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-ol, also known by its CAS registry number 2228442-28-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiophene ring with an azetidine moiety. The thiophene ring, substituted with two methyl groups at the 2 and 5 positions, contributes to the compound's aromaticity and potential biological activity. The azetidine ring, a four-membered cyclic ether, adds rigidity to the molecule and may influence its pharmacokinetic properties.

The synthesis of 3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-ol has been explored through various routes, including nucleophilic substitution and cyclization reactions. Recent studies have focused on optimizing these methods to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high efficiency. These advancements highlight the compound's potential for large-scale production in pharmaceutical and industrial applications.

In terms of biological activity, 3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-ol has shown promising results in preliminary assays. It exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that the compound could be a lead candidate for the development of drugs targeting Alzheimer's disease. Additionally, recent research has explored its anti-inflammatory properties, with findings indicating potential applications in treating chronic inflammatory conditions.

The structural features of 3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-ol make it an attractive scaffold for further chemical modifications. By altering the substituents on the thiophene ring or modifying the azetidine moiety, researchers can potentially enhance its bioavailability or target specific biological pathways. For example, introducing electron-withdrawing groups to the thiophene ring could increase the molecule's lipophilicity, thereby improving its ability to cross cellular membranes.

From a pharmacokinetic standpoint, studies have demonstrated that 3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-ol has moderate solubility in aqueous solutions but limited permeability across biological barriers. This poses challenges for its systemic administration but opens opportunities for alternative delivery methods, such as targeted nanoparticles or transdermal patches. Ongoing research is focused on overcoming these limitations to maximize the compound's therapeutic potential.

In conclusion, 3-(2,5-Dimethylthiophen-3-yl)Azetidin-3-Ol, with its unique structure and promising biological activity profiles, represents a valuable compound for further exploration in drug discovery and materials science. Its versatility as a chemical scaffold and recent advancements in synthesis techniques underscore its potential to contribute significantly to various fields of research.